Cas no 2171167-88-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid
• CAS No: 2171167-88-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6264186
• PubChem ID: 165514176
• Update Time: 2025-05-23

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid
• EN300-1503293
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]pentanoic acid
• 2171167-88-5

• Inchi： 1S/C25H30N2O5/c1-4-9-21(22(28)29)27-23(30)25(2,3)15-26-24(31)32-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h5-8,10-13,20-21H,4,9,14-15H2,1-3H3,(H,26,31)(H,27,30)(H,28,29)/t21-/m0/s1
• InChI Key： HHKVYRVDFRIZBJ-NRFANRHFSA-N
• SMILES： O(C(NCC(C)(C)C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic Acid (CAS No. 2171167-88-5)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid, identified by its CAS number 2171167-88-5, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This molecule, with its intricate structure and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of a chiral center at the (2S) configuration suggests a high degree of specificity, which is crucial for many biological targets.

The core structure of this compound features an amino acid derivative with a protecting group at the carbonyl position, specifically a (9H-fluoren-9-yl)methoxycarbonyl moiety. This protecting group is commonly employed in peptide synthesis to safeguard the amino group during subsequent chemical reactions. The use of fluorenylmethoxycarbonyl (Fmoc) protection is particularly advantageous due to its stability under a wide range of conditions and its ease of removal under mild acidic conditions, making it a preferred choice in synthetic organic chemistry.

The compound also incorporates a 2,2-dimethylpropanamido group, which contributes to its solubility and bioavailability. This amide functionality is well-known for its ability to enhance the pharmacokinetic properties of drugs, allowing for better absorption and distribution within the body. Additionally, the presence of multiple chiral centers and functional groups makes this molecule a versatile scaffold for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in areas such as oncology, immunology, and neurology.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino acid derivative with a protecting group and solubilizing moiety provides a robust framework for medicinal chemists to explore new chemical entities. By modifying different parts of the molecule, researchers can fine-tune its properties to achieve desired pharmacological effects.

Current research in this field is focused on understanding the interactions between this compound and biological targets at the molecular level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict how the molecule might behave within a biological system. These studies aim to provide insights into its mechanism of action and identify potential side effects or off-target interactions.

Additionally, experimental approaches are being used to validate these computational findings. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are essential for determining the three-dimensional structure of the compound and its complexes with biological targets. These structural insights are crucial for designing more effective drugs with improved efficacy and safety profiles.

The role of chiral chemistry in drug development cannot be overstated. The (2S) configuration at one of the stereocenters in this compound is critical for its biological activity. Enantiomers, which are mirror images of each other but differ in their spatial arrangement, can exhibit vastly different pharmacological properties. Therefore, ensuring the correct stereochemistry is essential for achieving therapeutic success.

In conclusion, the compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidopentanoic acid represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and functional groups make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new medicines.